Cas no 496839-55-5 (Boronic acid, 4-pyrenyl-)

• Product Name: Boronic acid, 4-pyrenyl-
• CAS No: 496839-55-5
• MF: C₁₆H₁₁BO₂
• MW: 246.06834435463
• CID: 1527055
• PubChem ID: 15204198
• Update Time: 2025-04-21

Boronic acid, 4-pyrenyl- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, 4-pyrenyl-
• 496839-55-5
• pyren-4-ylboronic acid
• SCHEMBL13080593

• Inchi： 1S/C16H11BO2/c18-17(19)14-9-12-5-1-3-10-7-8-11-4-2-6-13(14)16(11)15(10)12/h1-9,18-19H
• InChI Key： VDQAKVTYQOSRDU-UHFFFAOYSA-N
• SMILES： OB(C1C=C2C=CC=C3C=CC4=CC=CC=1C4=C23)O

Computed Properties

• Exact Mass: 245.08883
• Monoisotopic Mass: 246.0852098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46